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Compound of Interest

Compound Name: DAU 5884 hydrochloride

Cat. No.: B143469 Get Quote

Essential Safety and Handling Guide for DAU
5884 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling DAU 5884 hydrochloride in a laboratory setting. As a selective muscarinic M3

receptor antagonist, this compound is intended for research use only.[1] The full toxicological

properties of this compound may not be fully known, and therefore, it must be handled with

care by trained personnel.

Personal Protective Equipment (PPE)
When handling DAU 5884 hydrochloride, a comprehensive PPE strategy is crucial to

minimize exposure. The following table summarizes the required PPE.
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Protection Type Recommended Equipment Standard

Eye and Face
Chemical safety goggles or a

face shield.
ANSI Z87.1 or equivalent

Skin
Chemical-resistant gloves

(e.g., nitrile). Lab coat.
BS EN 374:2003 or equivalent

Respiratory

Use in a well-ventilated area or

chemical fume hood. A

respirator may be necessary if

dust or aerosols are

generated.

Follow risk assessment

Note: Always inspect gloves for integrity before use and wash hands thoroughly after handling.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is vital for the safe handling of DAU 5884
hydrochloride.

2.1. Engineering Controls

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid compound or preparing solutions.[2]

Ensure easy access to an eyewash station and a safety shower.

2.2. Step-by-Step Handling Procedure

Preparation: Before handling, allow the vial to reach room temperature for at least 60

minutes.[3] Gently tap the vial to dislodge any material that may have accumulated in the

cap during transit.

Weighing: If weighing the solid, do so in a chemical fume hood to avoid inhalation of any

dust.
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Solution Preparation: When preparing solutions, add the solvent to the solid slowly. For

hydrochloride salts, be aware of potential reactivity.

Storage:

Solid: Store the compound desiccated at +4°C in a tightly sealed vial.[1][3] It can be stored

for up to 6 months under these conditions.[3]

Solution: Once prepared, stock solutions should be stored in aliquots in tightly sealed vials

at -20°C and are generally usable for up to one month.[3] It is recommended to use freshly

prepared solutions on the same day.[3]

2.3. First Aid Measures

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of DAU 5884 hydrochloride and its containers is essential to prevent

environmental contamination and ensure safety.

3.1. Waste Chemical Disposal

As a hydrochloride salt, the waste may be acidic.[4] Neutralization of the waste solution with

a suitable base (e.g., sodium bicarbonate) to a pH between 6 and 8 is a recommended step

before disposal.[4][5]
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Collect all waste material in a designated, properly labeled, and sealed hazardous waste

container.

Dispose of the chemical waste in accordance with local, state, and federal regulations.[6]

3.2. Container Disposal

Empty vials must be triple-rinsed with a suitable solvent.[7]

The first rinsate must be collected and disposed of as hazardous waste.[7]

After thorough rinsing and drying, and with the label defaced, the empty container can be

disposed of as regular laboratory glass waste.[7]
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Workflow for Safe Handling of DAU 5884 Hydrochloride
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Caption: Workflow for the safe handling of DAU 5884 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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